Selenium-81
Description
Properties
CAS No. |
15422-58-9 |
|---|---|
Molecular Formula |
Se |
Molecular Weight |
80.91799 g/mol |
IUPAC Name |
selenium-81 |
InChI |
InChI=1S/Se/i1+2 |
InChI Key |
BUGBHKTXTAQXES-NJFSPNSNSA-N |
SMILES |
[Se] |
Isomeric SMILES |
[81Se] |
Canonical SMILES |
[Se] |
Synonyms |
81Se radioisotope Se-81 radioisotope Selenium-81 |
Origin of Product |
United States |
Production and Decay of Selenium 81
Selenium-81 is artificially produced, primarily through the neutron activation of Selenium-80. tandfonline.comtandfonline.com This process involves bombarding a stable Selenium-80 target with neutrons in a nuclear reactor. tandfonline.com The nucleus of a Selenium-80 atom captures a neutron, transforming it into the excited nucleus of this compound.
The primary decay mode of this compound is through beta-minus (β⁻) decay, where a neutron in the nucleus is converted into a proton, emitting an electron (beta particle) and an antineutrino. chemlin.orgmit.edu This process transforms this compound into Bromine-81 (⁸¹Br), a stable isotope. chemlin.org
This compound also has a metastable isomer, Selenium-81m (⁸¹ᵐSe). ontosight.ai An isomer is a nuclide that is in a higher energy state than its ground state. Selenium-81m has a longer half-life than the ground state of this compound. ontosight.ai It can decay via two pathways: isomeric transition (IT) to the ground state of this compound by emitting gamma radiation, or through beta decay directly to Bromine-81. kaeri.re.krchemlin.org The vast majority of Selenium-81m decays occur through isomeric transition. kaeri.re.kr
Decay Properties of this compound and its Isomer
| Isotope | Half-life | Decay Mode(s) | Decay Product | Branching Ratio |
| This compound (⁸¹Se) | 18.45(12) min chemlin.org | β⁻ | ⁸¹Br | 100% chemlin.org |
| Selenium-81m (⁸¹ᵐSe) | 57.28(2) min chemlin.org | Isomeric Transition (IT) | ⁸¹Se | 99.949(14)% chemlin.org |
| β⁻ | ⁸¹Br | 0.051(14)% chemlin.org |
Production and Radionuclide Synthesis of Selenium 81
Neutron Activation Methodologies
Neutron activation, particularly the capture of thermal neutrons, stands as a principal method for the production of Selenium-81. This process involves the irradiation of a stable selenium isotope target within the high neutron flux of a nuclear reactor.
The most common and effective neutron activation route for producing ⁸¹Se is the (n,γ) reaction on the stable isotope Selenium-80 (⁸⁰Se), which has a natural abundance of 49.61%. wikipedia.org The reaction is represented as:
⁸⁰Se + n → ⁸¹Se + γ
For this process, high-purity selenium compounds are utilized as the target material. Selenium oxide (SeO₂) is a frequently cited target material due to its stability under irradiation. tandfonline.comtandfonline.com To enhance the production yield of ⁸¹Se and minimize the formation of other selenium radioisotopes from different stable isotopes (e.g., ⁷⁵Se from ⁷⁴Se), targets made from isotopically enriched ⁸⁰Se are often employed. akjournals.com The use of enriched ⁸⁰Se significantly increases the specific activity of the resulting ⁸¹Se product.
The efficiency of ⁸¹Se production via neutron activation is highly dependent on the irradiation conditions within the nuclear reactor. Key parameters include the neutron flux, the neutron energy spectrum, and the duration of irradiation. journals.co.zamcmaster.canumberanalytics.com
Production is typically carried out in research reactors that provide a high flux of neutrons. journals.co.za The neutron flux is a measure of the number of neutrons passing through a unit area per unit time, typically expressed in n/cm²s. numberanalytics.comnumberanalytics.com The neutron energy spectrum is also critical, with both thermal neutrons (energies around 0.025 eV) and epithermal neutrons (energies between 1 eV and 100 keV) contributing to the (n,γ) reaction. tandfonline.comnumberanalytics.com
The rate of production is influenced by the thermal neutron capture cross-section and the resonance integral, which accounts for neutron capture at higher, specific resonance energies in the epithermal region. oregonstate.edu Optimization involves placing the target in a reactor position where the neutron flux and energy spectrum are most favorable for the ⁸⁰Se(n,γ)⁸¹Se reaction while managing the production of impurities. mcmaster.ca For instance, irradiations can be performed in a well-thermalized neutron field, such as a reactor's thermal column, to minimize reactions induced by epithermal neutrons if desired. iaea.org The duration of irradiation is carefully controlled based on the half-lives of the produced isomers to maximize the yield of the desired ⁸¹Se state.
The neutron capture reaction on ⁸⁰Se leads to the formation of two distinct states of this compound: a metastable isomeric state (⁸¹mSe) and a ground state (⁸¹gSe). oregonstate.edu These two states are nuclear isomers, meaning they have the same number of protons and neutrons but differ in their nuclear energy levels and spin. chemlin.orgchemlin.org
Selenium-81m (⁸¹mSe): This is the higher-energy, metastable state with a half-life of 57.28 minutes. chemlin.org It primarily decays via isomeric transition (IT) to the ground state, ⁸¹Se, with a probability of 99.949%. A small fraction (0.051%) decays via beta emission to Bromine-81 (⁸¹Br). chemlin.org
Selenium-81g (⁸¹gSe): This is the ground state, which has a shorter half-life of 18.45 minutes. chemlin.org It decays exclusively by beta emission to ⁸¹Br. chemlin.org
The production of both isomers occurs simultaneously during the irradiation of ⁸⁰Se. oregonstate.edu The ground state, ⁸¹gSe, is formed not only directly from the (n,γ) reaction but also continuously from the decay of the metastable isomer, ⁸¹mSe. core.ac.uk This genetic relationship must be accounted for when determining the production rates and activities of each state.
| Isomer | Half-Life | Spin and Parity | Primary Decay Mode |
| ⁸¹mSe | 57.28(2) min | 7/2+ | Isomeric Transition (99.949%) |
| ⁸¹gSe | 18.45(12) min | 1/2- | Beta Minus (100%) |
| Table based on data from ChemLin. chemlin.orgchemlin.org |
The isomeric cross-section ratio (or isomer ratio) is the ratio of the cross-sections for the production of the metastable state (σₘ) to the ground state (σ₉). arxiv.orgaps.org This ratio is crucial for predicting the relative yields of ⁸¹mSe and ⁸¹gSe under specific irradiation conditions and is dependent on the energy of the incident neutrons. researchgate.net
For the ⁸⁰Se(n,γ)⁸¹Se reaction, the thermal neutron capture cross-sections and resonance integrals leading to both the isomeric and ground states have been experimentally measured. A study utilizing the activation method with high-purity selenium oxide targets irradiated in a research reactor determined these values. tandfonline.comtandfonline.com The reaction rates were quantified using gamma-ray spectroscopy of the decay products. tandfonline.com
The measured values were reported as: tandfonline.com
For ⁸¹mSe (metastable state):
Thermal cross-section (σ₀,ₘ): 0.057 ± 0.003 barns
Resonance integral (I₀,ₘ): 0.186 ± 0.014 barns
For ⁸¹gSe (ground state):
Thermal cross-section (σ₀,₉): 0.536 ± 0.046 barns
Resonance integral (I₀,₉): 0.867 ± 0.102 barns
From these data, the isomeric cross-section ratio for thermal neutron capture can be calculated. The results indicate that the production of the ground state (⁸¹gSe) is significantly more probable than the metastable state (⁸¹mSe) in a thermal neutron field.
| Parameter | Value for ⁸¹mSe (barns) | Value for ⁸¹gSe (barns) |
| Thermal Cross Section (σ₀) | 0.057 ± 0.003 | 0.536 ± 0.046 |
| Resonance Integral (I₀) | 0.186 ± 0.014 | 0.867 ± 0.102 |
| Table of cross-section data for the ⁸⁰Se(n,γ)⁸¹Se reaction. tandfonline.com |
Production of Isomeric and Ground States (⁸¹mSe and ⁸¹gSe)
Charged Particle-Induced Reactions (e.g., (d,p) reactions, Photoreactions)
While neutron activation is the most common production method, ⁸¹Se can also be synthesized through reactions induced by charged particles or high-energy photons.
Photoreactions, specifically photodisintegration reactions, offer another pathway. The (γ,n) reaction, where a high-energy photon ejects a neutron from a nucleus, can be used to produce ⁸¹Se. Research has been conducted on the ⁸²Se(γ,n)⁸¹Se reaction. researchgate.net Studies have measured the yield and cross-section for the production of the isomeric state, ⁸¹mSe, by irradiating selenium targets with bremsstrahlung gamma rays with energies in the 9-19 MeV range. researchgate.netiaea.org
Radiochemical Separation and Purification Techniques
Following production, ⁸¹Se must be chemically separated from the bulk target material and any other radio-contaminants. The choice of method depends on the target matrix and the desired purity of the final product.
A common approach involves the dissolution of the irradiated selenium target (e.g., SeO₂) in an appropriate acid, such as hydrochloric acid. core.ac.uk Several techniques can then be employed for separation:
Precipitation: Selenium can be selectively precipitated from the solution. A widely used method is reduction to its elemental form by passing sulfur dioxide gas through the acidic solution. aguasigma.com The solid elemental selenium precipitate, containing ⁸¹Se, can then be recovered by filtration.
Distillation: Given the volatility of certain selenium compounds, distillation can be an effective purification method. tandfonline.com For instance, vacuum distillation has been used to purify crude selenium by separating it from less volatile metallic impurities. researchgate.net
Chromatography: Various chromatographic techniques are highly effective for separating selenium species and purifying radionuclides.
Ion-Exchange Chromatography: Anion exchange chromatography can separate different selenium species, such as selenite (B80905) and selenate, and is used to purify selenium radionuclides from target solutions. rsc.orgnih.govresearchgate.net
Ion-Pairing Reversed-Phase Chromatography: This technique has been shown to be highly suitable for the separation of various organic and inorganic selenium species with high sensitivity. nih.gov
Solid Phase Extraction: Cartridges containing specific resins can be used for the selective extraction and separation of radionuclides from dissolved target solutions.
The efficiency of the chemical separation is often determined by measuring the chemical yield, which can be accomplished using a tracer isotope like ⁸¹mSe. akjournals.com
Isolation of Selenium from Irradiated Matrixes
Following production via neutron irradiation, the radioisotope of interest must be chemically separated from the bulk target material and any other radionuclides produced. This purification is essential for accurate measurement and analysis. Various techniques are employed to achieve this isolation.
A common approach involves the dissolution of the irradiated target, followed by selective separation methods. nih.gov These methods include:
Precipitation and Reduction: Selenium can be precipitated from a boiling solution as a solid element through reduction with agents like sulfur dioxide gas or ammonium (B1175870) hypophosphite. akjournals.com This step effectively separates it from many other elements in the matrix.
Distillation: Selective distillation is another technique used to separate selenium, leveraging the volatility of certain selenium compounds. nih.gov
Ion-Exchange Chromatography: This is a highly effective method for separating selenium from interfering elements, particularly tellurium. In a typical procedure, the dissolved sample is passed through an anion exchange column, such as Dowex-1. Selenium can be eluted from the column with hydrochloric acid, while tellurium and other elements remain strongly adsorbed. akjournals.com
Gas Phase Separation: For fission products, selenium has been separated by passing a carrier gas stream through a series of traps. After removing nonvolatile products, the gas passes through a high-temperature quartz spiral and then a trap of quartz powder, which retains the selenium while allowing noble gases to pass. akjournals.com
Chemical Yield Determination Strategies in Radiochemistry
In radiochemical neutron activation analysis (RNAA), determining the chemical yield of the separation process is critical for obtaining accurate and reliable data. akjournals.com The recovery of selenium through multi-step chemical procedures is rarely 100% quantitative and often varies between 70% and 95%. akjournals.com This variability is attributed to factors such as the volatility of selenium and its existence in multiple valence states, which can lead to losses during separation. akjournals.com Therefore, an individual yield measurement for each sample is necessary. akjournals.com
The most prominent strategy for this is the radioisotopic tracer technique . akjournals.com A small amount of a known radioactive isotope of the element being analyzed is added to the sample at the beginning of the chemical procedure. By measuring the radioactivity of this tracer in the final, purified sample, the percentage of the element that was recovered can be precisely calculated.
For selenium analysis, Selenium-81m (⁸¹ᵐSe) is an ideal radiotracer. akjournals.comakjournals.com
⁸¹ᵐSe is produced by neutron irradiation of enriched ⁸⁰Se. akjournals.com
A known quantity of the ⁸¹ᵐSe tracer is added to the sample before chemical processing begins. akjournals.com
The sample undergoes the full separation and purification procedure. nih.gov
The amount of ⁸¹ᵐSe in the final separated selenium fraction is measured by detecting its characteristic 103 keV gamma-ray peak. akjournals.comakjournals.com
The recovery percentage calculated from the ⁸¹ᵐSe tracer is then applied as a correction factor to the measurement of the target selenium isotope (e.g., ⁷⁵Se), thus accounting for any procedural losses. akjournals.com
This method significantly improves the accuracy of RNAA for selenium by correcting for the inconsistent and uncontrolled recovery inherent in the chemical separation process. akjournals.com
Table 1: Reported Chemical Yields for Selenium in Radiochemical Analysis
| Reported Yield | Analytical Context | Source(s) |
|---|---|---|
| 70-95% | RNAA of biological materials using ⁸¹ᵐSe tracer | akjournals.com |
| 71 ± 3% | RNAA of diet samples using a stable carrier | nih.govrsc.org |
| 90-100% | RNAA with precipitation by ammonium hypophosphite | akjournals.com |
Table 2: List of Chemical Compounds Mentioned
| Compound Name |
|---|
| This compound (⁸¹Se) |
| Selenium-81m (⁸¹ᵐSe) |
| Selenium-80 (⁸⁰Se) |
| Selenium-75 (⁷⁵Se) |
| Sulfur Dioxide (SO₂) |
| Ammonium Hypophosphite |
| Hydrochloric Acid (HCl) |
| Tellurium |
| Dowex-1 |
| Silver Nitrate (AgNO₃) |
| Nitric Acid (HNO₃) |
Advanced Detection and Spectroscopic Analysis of Selenium 81
High-Resolution Gamma Spectrometry
High-resolution gamma spectrometry is a cornerstone in the study of ⁸¹Se, allowing for the precise measurement of gamma rays emitted following its decay. This technique typically employs high-purity germanium (HPGe) detectors, which are renowned for their excellent energy resolution. osti.govcrpr-su.se The use of such detectors enables the clear identification and separation of gamma-ray photopeaks, even in complex spectra. crpr-su.se
Studies of ⁸¹Se have identified several gamma rays associated with its decay. These emissions correspond to transitions between excited states in the daughter nucleus, ⁸¹Br. Early investigations using scintillation spectrometers identified gamma rays with energies of approximately 282 keV, 565 keV, and 820 keV. osti.gov More recent and precise measurements have refined these values and may reveal additional, less intense transitions. The analysis of these gamma-ray spectra is crucial for constructing the decay scheme of ⁸¹Se.
Observed Gamma Rays in the Decay of Selenium-81
| Energy (keV) |
|---|
| ~282 |
| ~565 |
| ~820 |
Note: These are approximate energies based on early studies. osti.gov
Beta Particle Detection and Energy Measurement
The primary decay mode of ⁸¹Se is beta-minus (β⁻) decay. kaeri.re.kr The detection and energy measurement of the emitted beta particles (electrons) provide fundamental data about the decay process. The total beta decay energy (Qβ) for ⁸¹Se is 1585.282 ± 2.606 keV. kaeri.re.kr This energy is shared between the beta particle and the anti-neutrino, resulting in a continuous energy spectrum for the beta particles, up to a maximum endpoint energy.
Direct measurement of the beta spectrum can be challenging due to the continuous nature of the energy distribution and potential for absorption within the sample and detector materials. mdpi.com A powerful technique to overcome these challenges is beta-gamma coincidence spectrometry. By detecting a beta particle in coincidence with a subsequent gamma ray from a specific de-excitation pathway, the energy of the beta transition leading to that particular excited state in the daughter nucleus can be determined. For instance, the beta decay energy leading to a specific excited state in ⁸¹Br was measured using this coincidence method. jps.jp
Beta-Gamma and Gamma-Gamma Coincidence Spectroscopy
Coincidence spectroscopy is a powerful tool for elucidating complex decay schemes. By recording events where two or more radiations are detected simultaneously, the relationships between different transitions can be established.
Beta-Gamma (β-γ) Coincidence Spectroscopy: This technique is instrumental in placing gamma transitions within a decay scheme. jps.jp By gating on a specific portion of the beta spectrum, the coincident gamma-ray spectrum can be observed, confirming which excited states are populated by beta decay. This method was effectively used in the study of ⁸¹Se to help determine the position of gamma rays in its decay scheme. jps.jp
Gamma-Gamma (γ-γ) Coincidence Spectroscopy: This method identifies cascades of gamma rays, where one gamma ray is emitted immediately after another. By setting an energy gate on a specific gamma-ray peak, the resulting spectrum will show only those gamma rays that are in direct coincidence. lanl.govortec-online.com This is crucial for establishing the sequence of energy levels in the daughter nucleus. In the context of ⁸¹Se and other selenium isotopes, γ-γ coincidence measurements have been used to build high-spin level schemes and confirm the placement of transitions. researchgate.net
Angular Correlation Studies for Spin and Parity Assignments
The spin and parity (I^π) of nuclear energy levels are fundamental quantum properties. Gamma-gamma angular correlation studies are a key experimental technique for determining these values. diva-portal.org This method measures the probability of detecting a second gamma ray at a certain angle relative to the first gamma ray in a cascade. This angular distribution is dependent on the spins of the nuclear levels involved and the multipolarity of the gamma transitions.
In studies of nuclei in the mass region of ⁸¹Se, γ-γ angular correlations have been analyzed to assign spin and parity values to many observed states. researchgate.net For example, by fitting the experimental angular correlation data for a gamma-ray transition to theoretical calculations, it is possible to make definitive spin assignments to the initial state of the transition. This technique has been applied to assign spins to levels in ⁸¹Br populated by the decay of ⁸¹Se, as well as to high-spin states in ⁸¹Se itself produced in nuclear reactions. researchgate.net
Spectroscopic Factor Derivations in Nuclear Reaction Studies
Spectroscopic factors are a quantitative measure of the single-particle character of a nuclear state. They represent the degree to which a particular nuclear state can be described as a single nucleon (or cluster of nucleons) orbiting a nuclear core. This information is crucial for testing and refining nuclear structure models, such as the shell model. arxiv.orgscielo.org.mx
These factors are typically extracted from experimental data on direct nuclear reactions, such as single-nucleon transfer reactions (e.g., (d,p), (p,d)). scielo.org.mx The experimental cross-section of a transfer reaction populating a specific state is compared to a theoretical cross-section calculated using a reaction model like the Distorted Wave Born Approximation (DWBA). scielo.org.mx The spectroscopic factor is the ratio of the experimental to the theoretical cross-section. scielo.org.mx
The derivation of spectroscopic factors is model-dependent, with a notable sensitivity to the parameters used in the theoretical calculations. scielo.org.mx Nevertheless, these studies provide invaluable insights into the shell structure and nucleon configurations of nuclei like ⁸¹Se. infn.it
Applications in Fundamental Nuclear and Radiochemical Research
Radiotracer Applications in Analytical Methodologies
The distinct radioactive signature of Selenium-81 allows it to be used as a tracer in complex chemical systems, enabling researchers to track the behavior of selenium with high sensitivity and precision.
Chemical Yield Monitoring in Radiochemical Neutron Activation Analysis (RNAA)
Radiochemical Neutron Activation Analysis (RNAA) is a highly sensitive analytical technique for determining the elemental composition of a sample. A critical step in RNAA is the chemical separation of the element of interest from the irradiated sample matrix. However, this separation process is often incomplete, leading to a variable chemical yield that can introduce significant errors in the final quantitative analysis.
To counteract this, the metastable isomer, Selenium-81m (⁸¹ᵐSe), is employed as a radiotracer to accurately determine the chemical yield for selenium analysis. Current time information in Magadi, KE. In this methodology, a known quantity of ⁸¹ᵐSe is added to the sample before the chemical separation process begins. ⁸¹ᵐSe is produced by the neutron irradiation of highly enriched Selenium-80. Current time information in Magadi, KE. The recovery of selenium is then calculated by measuring the 103 keV gamma-ray peak of ⁸¹ᵐSe in the separated selenium fraction. Current time information in Magadi, KE. This allows for a precise correction for any losses incurred during the separation, significantly improving the accuracy and reliability of the RNAA data for selenium. Current time information in Magadi, KE. Experience has shown that the recovery of selenium carrier is rarely quantitative and can vary by 10-15%, making individual yield measurements essential for high-quality data. Current time information in Magadi, KE.
| Property | Value |
| Tracer Isotope | ⁸¹ᵐSe |
| Half-life | 57.28(2) min chemlin.org |
| Signature Gamma-ray Energy | 103.00(6) keV chemlin.org |
| Production Reaction | ⁸⁰Se(n,γ)⁸¹ᵐSe Current time information in Magadi, KE. |
| Monitored Isotope in RNAA | Typically ⁷⁵Se (from ⁷⁴Se(n,γ)⁷⁵Se) Current time information in Magadi, KE. |
| Average Chemical Yield | ~85% (varying between 70-95%) Current time information in Magadi, KE. |
Isotopic Exchange and Reaction Kinetics Studies
The study of isotopic exchange provides fundamental insights into reaction mechanisms and the dynamics of chemical species in a system. While direct studies explicitly detailing the use of this compound as a tracer for isotopic exchange are not abundant in readily available literature, its properties are well-suited for such applications. The principle involves introducing a small amount of ⁸¹Se into a system containing stable selenium isotopes and monitoring its distribution among different chemical forms over time.
Kinetic studies of selenium reactions, such as oxidation-reduction processes, can also be facilitated by the use of radiotracers like this compound. For instance, in understanding the oxidation of Selenium(IV) to Selenium(VI), introducing ⁸¹Se-labeled Se(IV) would allow for the precise measurement of the rate of formation of ⁸¹Se-labeled Se(VI). Research on the kinetics of selenium reactions often focuses on the influence of factors like pH and the presence of catalysts. researchgate.netmdpi.com While many studies utilize stable isotopes for practical reasons, the principles of using a radiotracer like ⁸¹Se remain a powerful, albeit less common, alternative for elucidating reaction rates and mechanisms. nih.gov
Nuclear Structure and Reaction Mechanism Investigations
This compound, as a specific nuclide, is a subject of study in nuclear physics, where its properties provide a testing ground for theoretical models of the atomic nucleus.
Studies of Excited States and Nuclear Deformations in Selenium Isotopes
The arrangement of protons and neutrons within the nucleus of ⁸¹Se gives rise to a spectrum of excited energy states. The properties of these states, such as their energy, spin, and parity, provide crucial information about the nuclear structure. The study of single-neutron transfer reactions, such as the ⁸⁰Se(d,p)⁸¹Se reaction, has been instrumental in identifying and characterizing numerous excited levels in ⁸¹Se. researchgate.netresearchgate.net In these experiments, a deuteron (B1233211) beam impinges on a Selenium-80 target, and the emitted protons are analyzed to deduce the properties of the resulting ⁸¹Se nucleus.
These studies have revealed a complex interplay of single-particle and collective excitations. The Coriolis-coupling model has been used with some success to describe the low-lying states in ⁸¹Se. researchgate.net Furthermore, investigations have indicated that even though the 28-50 major neutron shell is not completely full in selenium isotopes, the d5/2 subshell from the next major shell (50-82) is already beginning to be filled. researchgate.net
| Reaction | Technique | Key Findings for ⁸¹Se |
| ⁸⁰Se(d,p)⁸¹Se | Proton spectroscopy | Identification of numerous excited states, determination of angular momenta, and spectroscopic factors. researchgate.netresearchgate.net |
| Fusion-fission | Gamma-ray spectroscopy | Study of high-spin states and competing single-particle and collective structures. researchgate.netresearchgate.net |
Deuteron-Induced Reaction Cross-Section Measurements
The probability of a specific nuclear reaction occurring is quantified by its cross-section. Accurate cross-section data for deuteron-induced reactions are important for various applications, including medical isotope production and theoretical model development. researchgate.net The cross-section for the production of this compound can be measured through several reaction channels.
One key reaction is the neutron capture by Selenium-80, ⁸⁰Se(n,γ)⁸¹Se. The thermal neutron capture cross-sections leading to the isomeric (⁸¹ᵐSe) and ground (⁸¹ᵍSe) states have been measured, as have the resonance integrals. tandfonline.comtandfonline.com These measurements are crucial for understanding nucleosynthesis and for applications like the transmutation of nuclear waste. tandfonline.com
Another important reaction is the ⁸⁰Se(d,p)⁸¹Se reaction. By measuring the angular distribution of the emitted protons at a specific deuteron energy, spectroscopic information about the states in ⁸¹Se can be extracted. researchgate.net While comprehensive excitation functions for the direct production of ⁸¹Se via deuteron bombardment of selenium are part of systematic studies, specific tabulated data for this channel are often embedded within broader investigations of multiple reaction products. researchgate.net
Measured Thermal Neutron Capture Cross-Sections for ⁸⁰Se(n,γ)⁸¹Se tandfonline.comtandfonline.com
| Parameter | Value (barns) | Target State |
|---|---|---|
| σ₀,ₘ (isomeric) | 0.057 ± 0.003 | ⁸¹ᵐSe |
| I₀,ₘ (isomeric) | 0.186 ± 0.014 | ⁸¹ᵐSe |
| σ₀,g (ground) | 0.536 ± 0.046 | ⁸¹ᵍSe |
Fission Fragment Spectroscopy for Neutron-Rich Selenium Isotopes
Nuclear fission is a potent mechanism for producing a wide array of neutron-rich nuclei, including this compound. epj-conferences.org In this process, a heavy nucleus, such as Uranium-238, splits into two smaller fragments. By studying the prompt gamma rays emitted during the de-excitation of these fragments, it is possible to reconstruct the level schemes of the produced nuclei.
This compound, along with other selenium isotopes, has been produced as a fission fragment in fusion-fission reactions, for example, ¹⁸O + ²⁰⁸Pb. researchgate.netresearchgate.net High-resolution gamma-ray spectrometer arrays are used to detect gamma-gamma coincidences, which allows for the construction of detailed level schemes for these exotic nuclei. researchgate.net These experimental data on high-spin states in ⁸¹Se provide stringent tests for nuclear shell model calculations and help to understand the interplay between single-particle and collective degrees of freedom in nuclei around the N=50 shell closure. researchgate.net The isotopic production cross-sections and recoil velocities of fission fragments, including ⁸¹Se, have also been measured in reactions such as ²³⁸U(1A GeV)+d, providing insights into the reaction kinematics. gsi.de
Fundamental Radiochemistry Research
Radiochemistry, a field that explores the chemical aspects of radioactivity, extensively utilizes radioisotopes like this compound to trace and understand chemical and physical processes. The insights gained from such research are foundational to advancements in nuclear medicine, environmental monitoring, and nuclear waste management. wordpress.com
Development of Separation Techniques for Short-Lived Isotopes
The study of short-lived isotopes presents a significant challenge due to their rapid decay. Efficient and fast separation techniques are crucial to isolate these isotopes from complex matrices before they decay beyond detectable levels. This compound, with a half-life of 18.45 minutes, is an ideal candidate for developing and refining such methods. chemlin.org Research in this area focuses on creating robust and rapid procedures that can be applied to a variety of samples.
Several methods have been developed for the separation of selenium isotopes, which are applicable to short-lived species like ⁸¹Se. These techniques are often developed with the broader goal of analyzing various selenium isotopes, including the long-lived ⁷⁹Se, which is of interest in nuclear waste management. researchgate.netresearchgate.net
Key Separation Techniques Researched with Selenium Isotopes:
Ion Exchange Chromatography: This is a widely used technique for selenium separation. researchgate.netosti.gov It involves the use of resins that selectively bind certain ions, allowing for the separation of selenium from other elements in a sample. researchgate.net Research has focused on optimizing resin types, eluent concentrations, and other parameters to achieve high recovery and purity of selenium. researchgate.netosti.gov
Solvent Extraction: This method involves the selective transfer of a substance from one liquid phase to another. For selenium, specific chelating agents are used to form a complex that can be extracted into an organic solvent. researchgate.net This technique has been employed for the simultaneous determination of selenium and other trace elements in biological and environmental samples. researchgate.net
Coprecipitation: In this technique, selenium is precipitated along with a carrier, such as iron(III) hydroxide. nih.gov This method is effective for concentrating selenium from dilute solutions and separating it from the bulk matrix. nih.gov
Hydride Generation: This technique converts selenium into its volatile hydride (H₂Se), which can then be easily separated from the sample matrix. plos.org Hydride generation is often coupled with sensitive detection methods like inductively coupled plasma mass spectrometry (ICP-MS). plos.org
Thiol-based Separation: Materials like thiol cellulose (B213188) powder have been investigated for the selective separation of selenium(IV). These methods exploit the strong affinity of selenium for sulfur-containing functional groups. osti.gov
The development of these techniques using isotopes like ⁸¹Se as tracers allows for the precise determination of chemical yields and the optimization of separation parameters. akjournals.comakjournals.com The short half-life of ⁸¹Se provides a rapid means to assess the efficiency of a given separation procedure. akjournals.comnih.gov
Studies on the Chemical Behavior of Tracer Amounts of Selenium
Understanding the chemical behavior of elements at very low concentrations, known as tracer amounts, is a fundamental aspect of radiochemistry. This compound is an excellent tracer for studying the environmental and biological pathways of selenium. akjournals.comag.gov Because it can be produced with high specific activity, it allows for the investigation of selenium's behavior without significantly altering the natural concentration of the element in the system under study.
Key Research Findings from Tracer Studies:
Metabolic Pathways: Tracer studies using selenium isotopes have been instrumental in elucidating the metabolic pathways of selenium in organisms. nih.gov These studies have shown that the chemical form of selenium (e.g., selenite (B80905) vs. selenomethionine) significantly affects its metabolism and incorporation into proteins. nih.gov
Environmental Cycling: The movement and transformation of selenium in the environment are complex processes. ag.govwhiterose.ac.uk Tracer studies help in understanding the various redox transformations (from Se(VI) to Se(-II)) that selenium undergoes in different environmental compartments, such as soil and water. ag.govwhiterose.ac.uk
Analytical Method Validation: Selenium-81m (a metastable isomer of ⁸¹Se) has been used as a radiotracer to determine the chemical yield in radiochemical neutron activation analysis (RNAA) for the measurement of the longer-lived ⁷⁵Se. akjournals.comakjournals.com This ensures the accuracy of the analytical results for selenium in various materials, including biological reference materials. akjournals.com The use of ⁸¹ᵐSe allows for individual chemical yield measurements, which is crucial for obtaining high-quality data due to the variability in selenium recovery. akjournals.com
The data gathered from these fundamental studies are crucial for a wide range of applications. For instance, understanding the chemical behavior of tracer selenium is vital for assessing the environmental impact of selenium pollution and for developing effective remediation strategies. osti.gov
Data Tables
Table 1: Properties of this compound
| Property | Value |
| Half-life | 18.45(12) minutes chemlin.org |
| Parent Isotope | ⁸¹As chemlin.org |
| Decay Mode | Beta decay |
| Isomeric State | Selenium-81m (Half-life: 57 minutes) akjournals.com |
Table 2: Common Separation Techniques for Selenium Isotopes
| Technique | Principle | Application Example |
| Ion Exchange Chromatography | Differential binding of ions to a resin. researchgate.net | Separation of ⁷⁹Se from nuclear waste samples. researchgate.net |
| Solvent Extraction | Selective transfer between immiscible liquid phases. researchgate.net | Simultaneous determination of As, Mo, Sb, and Se in biological materials. researchgate.net |
| Coprecipitation | Precipitation with a carrier compound. nih.gov | Purification of selenium for isotopic ratio measurements. nih.gov |
| Hydride Generation | Conversion to volatile selenium hydride. plos.org | Isotope analysis of selenium in plant and phytoagar samples. plos.org |
Future Directions in Selenium 81 Research
Advancements in Production and Target Technologies
The production of Selenium-81, particularly its metastable isomer ⁸¹ᵐSe, is primarily achieved through nuclear reactions. ontosight.ai A significant method involves the neutron irradiation of a highly enriched Selenium-80 (⁸⁰Se) target. akjournals.com This process, typically carried out in a nuclear reactor, takes advantage of the ⁷⁴Se(n,γ)⁷⁵Se reaction pathway. akjournals.com
Future advancements are focused on optimizing target design and irradiation conditions to improve production yield and purity. The use of sputtering targets, which are valued in the semiconductor industry for creating thin films, represents a potential area for technological crossover. goodfellow.com Developing selenium sputtering targets with specific isotopic enrichment could lead to more efficient and controlled production of Se-81 for research purposes. goodfellow.com Green synthesis methods using plant extracts or bacteria to produce selenium nanoparticles are also emerging as an eco-friendly alternative to traditional chemical methods, which could be adapted for creating specific isotopic nanomaterials. scienceopen.combio-integration.org
| Production Method | Target Material | Reaction | Key Advantage | Reference(s) |
| Neutron Activation | Highly Enriched ⁸⁰Se | Neutron-induced reaction | Prepares ⁸¹ᵐSe tracer for immediate use | ontosight.aiakjournals.com |
| Neutron Activation | Natural Selenium | ⁷⁴Se(n,γ)⁷⁵Se | Utilizes a more readily available target | akjournals.com |
Enhanced Spectroscopic Techniques for Nuclear Characterization
The characterization of selenium isotopes relies on a suite of spectroscopic methods. rjptonline.org For this compound, gamma spectrometry is a crucial technique. The decay of the metastable isomer, ⁸¹ᵐSe, which has a half-life of 57.3 minutes, involves the emission of characteristic gamma rays. ontosight.ai These emissions can be precisely measured to identify and quantify the isotope. ontosight.ai Research shows that the gamma-ray spectrum for ⁸¹ᵐSe has a distinct and quantifiable photopeak at 103 keV, allowing for its clear detection even in the presence of other selenium isotopes like ⁷⁵Se. akjournals.com
Future developments will likely focus on coupling established techniques with computational analysis. For instance, while ⁷⁷Se Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying the structure of selenium compounds, its direct application to trace-level radioisotopes is challenging. nih.govacs.org However, theoretical calculations and density functional theory (DFT) can predict chemical shifts, which can then be correlated with experimental data from more stable isotopes to build predictive models for short-lived isotopes like Se-81. nih.gov This integration of computational and experimental spectroscopy can provide deeper insights into the nuclear and chemical properties of this compound.
| Property | Value | Significance | Reference(s) |
| Isotope | ⁸¹ᵐSe | Metastable isomer of this compound | ontosight.ai |
| Half-life | 57.3 minutes | Suitable for short-term tracer studies | ontosight.ai |
| Decay Mode | Isomeric Transition (IT) | Emits gamma radiation to reach a stable state | ontosight.ai |
| Gamma Emission | 103 keV | Characteristic energy peak for detection and quantification | akjournals.com |
Novel Radiochemical Methodologies for Isotope Isolation
The isolation of specific selenium radioisotopes from a sample matrix is a complex but essential process, often complicated by the presence of other elements and the volatile nature of selenium. wikipedia.org Traditional radiochemical separation techniques include distillation of selenium tetrabromide or methods based on ion-exchange and liquid-liquid extraction. osti.gov
A significant area of development is the creation of more rapid and efficient isolation methodologies. One such method involves the precipitation of elemental selenium directly from the sample solution without a prior distillation step, which is too laborious for routine analysis. The process typically involves sample destruction using strong acids, followed by the addition of a reducing agent like sodium sulphite to precipitate elemental selenium.
A novel application for ⁸¹ᵐSe is its use as a radioisotopic tracer to determine the chemical yield in the radiochemical neutron activation analysis (RNAA) of the longer-lived ⁷⁵Se isotope. akjournals.com This technique improves the accuracy and reliability of analyses by providing a precise measure of selenium recovery during the separation process. akjournals.com Future research will likely explore advanced chelating agents and solvent extraction systems to further enhance the selectivity and speed of selenium isotope isolation. researchgate.net
| Step | Description | Reagents/Conditions | Reference(s) |
| 1. Sample Destruction | The biological or environmental sample matrix is dissolved. | Concentrated Nitric Acid (HNO₃) and Perchloric Acid (HClO₄) | |
| 2. Reduction | Selenium in the sample is reduced to its elemental form (Se⁰). | Anhydrous Sodium Sulphite (Na₂SO₃) is added. | |
| 3. Precipitation | Elemental selenium is precipitated from the solution. | Hydrochloric Acid (HCl) is added to the sulphite solution. | |
| 4. Separation & Counting | The precipitate is separated, washed, dried, and its radioactivity is measured. | Centrifugation, washing with water, counting with a NaI well-type crystal. |
Interdisciplinary Research Opportunities in Materials Science or Environmental Analytical Techniques (strictly non-clinical)
The unique properties of selenium isotopes, including Se-81, open up research opportunities in various non-clinical, interdisciplinary fields.
Materials Science Selenium is a critical component in advanced materials, including semiconductors, thin-film solar cells like copper indium gallium selenide (B1212193) (CIGS), and light-emitting diodes (LEDs). americanelements.com It also acts as a p-type semiconductor and exhibits both photovoltaic and photoconductive properties. americanelements.com The development of selenium nanoparticles (SeNPs) is a burgeoning field, with applications in electronics and catalysis. researchgate.net Se-81 can serve as a valuable radiotracer to investigate the fundamental mechanisms of these materials' formation. For example, it could be used to trace the deposition and incorporation of selenium into thin films during physical vapor deposition or to study the kinetics of SeNP synthesis. goodfellow.comresearchgate.net This provides a powerful analytical method for optimizing manufacturing processes and understanding material properties at the atomic level.
Environmental Analytical Techniques Understanding the biogeochemical cycle of selenium in the environment is crucial due to the narrow margin between its essentiality and toxicity. researchgate.net Recent developments in analytical techniques allow for more accurate measurements of selenium concentrations in environmental samples like soil and water. acs.org Se-81, particularly the short-lived ⁸¹ᵐSe, is an ideal tracer for studying dynamic environmental processes. akjournals.com It can be used in controlled laboratory or microcosm experiments to track the movement and transformation of selenium in soils, its uptake by plants, and its metabolic pathways within organisms without causing long-term radioactive contamination. acs.orgscispace.com This research can help develop predictive models for selenium distribution and bioavailability in various ecosystems. acs.org
| Field | Potential Application of this compound | Research Goal | Reference(s) |
| Materials Science | Radiotracer in the synthesis of CIGS solar cells. | To study the kinetics of selenium incorporation and film formation. | americanelements.com |
| Materials Science | Tracer in the "green synthesis" of selenium nanoparticles (SeNPs). | To optimize reaction conditions and understand nanoparticle growth mechanisms. | scienceopen.comresearchgate.net |
| Environmental Science | Tracer to study selenium mobility in soil. | To understand how factors like pH and redox conditions affect selenium bioavailability. | acs.org |
| Environmental Science | Isotopic label in plant uptake studies. | To quantify the absorption and translocation of selenium from soil to different plant tissues. | researchgate.netmdpi.com |
Q & A
Q. What experimental methods are used to detect Selenium-81 in neutron activation analysis (NAA)?
this compound (t1/2 = 18 minutes) is detected via gamma-ray spectrometry focusing on its characteristic 0.16 MeV gamma-ray peak. Rapid chemical separation is critical due to its short half-life, requiring activation periods of seconds to minutes. Multi-channel analyzers must be calibrated for time-sensitive data acquisition to minimize isotopic decay interference .
Q. How do researchers address challenges in quantifying this compound due to its short half-life?
Key steps include:
- Timed irradiation : Optimize neutron activation duration to balance isotope production and decay.
- Rapid separation : Use solvent extraction or ion-exchange resins to isolate Se-81 within minutes post-irradiation.
- Gamma-ray spectrometry : Prioritize high-efficiency detectors (e.g., HPGe) to capture decay signals before activity diminishes .
Q. What protocols ensure reproducibility in this compound experiments?
- Detailed documentation : Specify irradiation parameters (neutron flux, duration), separation techniques, and detector calibration in the "Materials and Methods" section.
- Data transparency : Report raw gamma spectra and decay-curve analyses in supplementary materials.
- Cross-validation : Compare results with longer-lived isotopes (e.g., Se-79m) to verify methodological consistency .
Advanced Research Questions
Q. How can experimental designs mitigate isotopic interference when multiple selenium isotopes coexist?
- Energy discrimination : Use gamma-ray spectrometry to differentiate peaks (e.g., Se-81’s 0.16 MeV vs. Se-77m’s 0.26 MeV).
- Decay-curve analysis : Leverage half-life disparities (e.g., Se-81: 18 min; Se-79m: 57 min) to deconvolute overlapping signals.
- Sequential irradiation : Stagger activation times to isolate isotopes temporally .
Q. How should researchers resolve contradictions in selenium isotopic data from environmental samples?
- Source validation : Confirm sample homogeneity and neutron flux uniformity during activation.
- Error propagation analysis : Quantify uncertainties from counting statistics, detector efficiency, and half-life variability.
- Inter-laboratory collaboration : Compare datasets using standardized reference materials (e.g., NIST SRM 1573a) to identify systematic biases .
Q. What advanced techniques integrate this compound data with complementary analytical methods?
- Hybrid workflows : Pair NAA with ICP-MS for cross-validation of selenium concentrations.
- Machine learning : Train algorithms to predict isotopic ratios from gamma spectra, reducing manual peak-fitting errors.
- Multi-modal imaging : Correlate Se-81 distribution maps (via autoradiography) with SEM-EDS elemental maps .
Methodological Tables
Q. Table 1: Comparison of Key Selenium Isotopes in Neutron Activation Analysis
| Isotope | Half-Life | Primary Gamma Energy (MeV) | Detection Challenges |
|---|---|---|---|
| Se-77m | 17.5 s | 0.26 | Ultra-rapid separation required |
| Se-79m | 59 min | 0.096 | Low-energy peak resolution |
| Se-81 | 18 min | 0.16 | Temporal decay interference |
| Se-81m | 57 min | 0.103 | Spectral overlap with Se-79m |
| Adapted from neutron activation protocols . |
Q. Table 2: Strategies for Experimental Reproducibility
| Challenge | Solution | Evidence Source |
|---|---|---|
| Short half-life | Timed irradiation + rapid separation | |
| Spectral overlap | High-resolution gamma spectrometry | |
| Data discrepancies | Inter-laboratory reference materials |
Key Takeaways
- Basic research prioritizes detection protocols and reproducibility.
- Advanced studies require resolving isotopic interference and integrating multi-modal data.
- Methodological rigor, transparency, and collaboration are critical for robust this compound research .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
